4-(4-chlorophenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide

Specification

• Molecular Formula: C16H18ClN5O2S
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide
• Standard InChI: InChI=1S/C16H18ClN5O2S/c17-12-1-3-13(4-2-12)21-6-8-22(9-7-21)16(24)19-11-14(23)20-15-18-5-10-25-15/h1-5,10H,6-9,11H2,(H,19,24)(H,18,20,23)
• Standard InChI Key: XAWFWTOJJIIIMI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)C(=O)NCC(=O)NC3=NC=CS3

Introduction

4-(4-chlorophenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide is a complex organic compound that has garnered significant interest in the fields of medicinal chemistry and pharmacology. Its unique structural features, including a piperazine ring, a thiazole moiety, and a chlorophenyl group, suggest potential therapeutic applications. This compound is being researched for its biological activity, particularly in modulating enzyme functions and interacting with specific receptors, which could lead to various therapeutic effects such as antimicrobial, anticancer, or anti-inflammatory properties.

Biological Activity

Research suggests that 4-(4-chlorophenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide may exhibit significant biological activity. Its structural components, particularly the thiazole and piperazine moieties, are known to interact with biological targets, potentially modulating enzyme functions and receptor activity. This could lead to various therapeutic effects, including:

• Antimicrobial Activity: Compounds with similar structures have shown promise against bacterial and fungal pathogens.

• Anticancer Activity: The ability to interact with specific cellular pathways could inhibit cancer cell growth.

• Anti-inflammatory Activity: Potential to modulate inflammatory responses by interacting with relevant receptors.

Future Directions

Further research is needed to fully elucidate the therapeutic potential of 4-(4-chlorophenyl)-N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]piperazine-1-carboxamide. This includes in vitro and in vivo studies to assess its efficacy and safety, as well as molecular modeling to better understand its interactions with biological targets.